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Compound of Interest

2-Methyl-5-
Compound Name:
(trifluoromethyl)benzaldehyde

cat. No.: B1318756

In-depth Technical Guide: 2-Methyl-5-
(trifluoromethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Methyl-5-(trifluoromethyl)benzaldehyde, a key intermediate in various synthetic pathways.
The information is intended to support researchers, scientists, and drug development
professionals in the safe handling, storage, and use of this compound.

Chemical Identification and Physical Properties

This section details the key identifiers and physical and chemical properties of 2-Methyl-5-
(trifluoromethyl)benzaldehyde. While experimental data for some properties of this specific
isomer are limited, predicted values and data from analogous compounds are provided for a
comprehensive understanding.
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Identifier Value Source

. 2-Methyl-5-
Chemical Name ] -
(trifluoromethyl)benzaldehyde

CAS Number 106775-83-3 -
Molecular Formula CoH7Fs0 [1]
Molecular Weight 188.15 g/mol [1]
Physical State Solid [1]
Predicted Boiling Point 201.0+35.0°C -
Melting Point Data not available -
Density Data not available -
Solubility Data not available -
Vapor Pressure Data not available -

Hazard Identification and Toxicological Profile

2-Methyl-5-(trifluoromethyl)benzaldehyde is classified as a hazardous substance. The
primary hazards are related to its irritant properties. Detailed toxicological data for this specific
compound are not readily available; therefore, the hazard classification is based on information
from supplier Safety Data Sheets (SDS).

Hazard Category Classification GHS Hazard Statement

Acute Toxicity (Oral) Acute Tox. 3 H301: Toxic if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory

(Single Exposure) system) irritation
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Toxicological Data Summary:

Endpoint Result

LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available
Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available

Due to the lack of specific toxicological data, it is recommended to handle this compound with
the same precautions as for substances with known acute toxicity and irritant properties.

Ecological Information

Specific ecotoxicological data for 2-Methyl-5-(trifluoromethyl)benzaldehyde are not
available. General guidance from safety data sheets advises against releasing the chemical
into the environment. The biodegradability of trifluoromethylated aromatic compounds can be
slow, and they should be considered persistent in the absence of specific data.

Ecological Endpoint Result

Aquatic Toxicity No data available
Persistence and Degradability No data available
Bioaccumulative Potential No data available

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessment of 2-
Methyl-5-(trifluoromethyl)benzaldehyde are not publicly available. However, standard
methodologies, such as those established by the Organisation for Economic Co-operation and
Development (OECD), would be employed for such evaluations. These include:
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o Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method). This method
involves the administration of the substance to rats at defined dose levels to determine the
acute toxic category.

o Skin Irritation: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method). This in vitro method uses reconstructed human epidermis to assess
the potential of a substance to cause skin irritation.

e Eye Irritation: OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium
(RhCE) test method). This in vitro method is used to identify chemicals that do not require
classification for eye irritation or serious eye damage.

Safe Handling and Emergency Procedures

A systematic approach to handling 2-Methyl-5-(trifluoromethyl)benzaldehyde is crucial to
minimize risk. The following workflow outlines the key stages from receipt to disposal.
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Safe Handling Workflow for 2-Methyl-5-(trifluoromethyl)benzaldehyde

Receiving and Storage

Receive Chemical

'

Inspect Container for Damage

'

Store in a Cool, Dry, Well-Ventilated Area

Handlingénd Use

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Handle in a Fume Hood

l Spill and Emergency
Weigh Solid Carefully Minor Spill
Dissolve in Appropriate Solvent Evacuate Area

Waste %isposal

Collect Contaminated Waste Absorb with Inert Material
Label as Hazardous Waste Collect and Seal Waste

'

Dispose According to Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyl-5-(trifluoromethyl)benzaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1318756?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

First Aid Measures:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Spill Response:

In case of a spill, evacuate the area. Wear appropriate personal protective equipment (PPE),

including respiratory protection. Absorb the spill with an inert material and collect it in a sealed

container for disposal.

Regulatory Information

This compound is subject to hazard communication regulations. Users should be familiar with

and adhere to all applicable local, state, and federal regulations regarding the handling,

storage, and disposal of this chemical.

Regulation

Information

GHS Pictograms

Skull and crossbones (GHS06)[1]

Signal Word

Danger[1]

Hazard Statements

H301, H315, H319, H335[1]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P310,
P302+P352, P304+P340, P305+P351+P338,
P312, P330, P332+P313, P337+P313,
P362+P364, P403+P233, P405, P501
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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